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This technical guide provides a comprehensive overview of the spectroscopic factors for the
Oxygen-19 (1°0) isotope, a subject of significant interest in nuclear structure physics. The
information is tailored for researchers, scientists, and professionals in related fields, offering
detailed experimental methodologies, tabulated quantitative data, and visualizations of key
processes.

Introduction to Spectroscopic Factors

In nuclear physics, the single-particle nature of nuclear states is a cornerstone of the nuclear
shell model. Spectroscopic factors (S) provide a quantitative measure of the overlap between
the actual wave function of a nuclear state and an idealized single-particle or single-hole wave
function relative to a core nucleus. For a single-nucleon transfer reaction, such as A(a,b)B,
where a nucleon is transferred to or from the target nucleus A, the experimental differential
cross-section, (do/dQ)exp, is related to the theoretical prediction from a reaction model like the
Distorted Wave Born Approximation (DWBA) by the following expression:

(do/dQ)exp = S x (do/dQ)DWBA

A spectroscopic factor of unity implies that the state in the final nucleus B can be perfectly
described as a single nucleon coupled to the ground state of the target nucleus A. Deviations
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from unity indicate more complex configurations and correlations within the nuclear wave
function. The study of spectroscopic factors in isotopes like °O, which has one neutron outside
a doubly magic 1O core plus two additional neutrons, provides a stringent test of nuclear shell
models and the effective interactions used.

Experimental Determination of Spectroscopic
Factors

The most common experimental technique for determining spectroscopic factors is the use of
direct single-nucleon transfer reactions. For *°0, the 80(d,p)°O neutron stripping reaction has
been a primary tool.

Key Experiment: The 80(d,p)*°0 Reaction

A seminal study of the °0 nucleus via the 180(d,p)*°O reaction provides a clear example of the
experimental protocol. The primary goal of such an experiment is to measure the angular
distribution of the outgoing protons at various angles for each excited state populated in 1°O.

Experimental Protocol:

e Beam Production and Acceleration: A beam of deuterons (d) is produced by an ion source
and accelerated to a specific energy, for example, 12 MeV, using a particle accelerator such
as a Tandem Van de Graaff accelerator.

o Target Preparation: The deuteron beam is directed onto a target. A common target for this
reaction is a thin layer of tungstic oxide (WQOs) enriched in 180, evaporated onto a thin carbon
backing. The target's thickness and composition are precisely measured.

e Reaction and Particle Detection: When the deuteron beam strikes the 180 target, a neutron is
"stripped" from the deuteron and captured by the 80 nucleus, forming 1°0 in its ground or an
excited state. The remaining proton (p) is ejected. The energy and angle of these outgoing
protons are measured using silicon surface-barrier detectors placed at various angles
around the target chamber.

o Data Acquisition: The signals from the detectors are processed through an electronics chain
and sorted by a data acquisition system to generate energy spectra of the detected protons
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for each detector angle. Peaks in these spectra correspond to the ground and excited states
of the °0 nucleus.

Data Analysis and DWBA: The experimental differential cross-section (do/dQ)exp for each
state is extracted by integrating the counts in the corresponding peak at each angle. This
angular distribution is then compared to a theoretical calculation performed using the
Distorted Wave Born Approximation (DWBA). The DWBA calculation models the reaction
mechanism, and the spectroscopic factor (S) is the scaling factor required to match the
magnitude of the theoretical cross-section to the experimental data.
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Workflow for the 180(d,p)*°0O transfer reaction experiment.
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Quantitative Data: Spectroscopic Factors for *°0O

The following table summarizes the experimental spectroscopic factors for several low-lying
states in *°0, primarily from the 180(d,p)*°0 reaction. These are compared with theoretical
values obtained from shell-model calculations. The shell model provides a theoretical
framework for calculating nuclear properties by considering the interactions of valence
nucleons outside a closed core.

Excitation ; Transferred Experimental Theoretical S
T
Energy (MeV) Neutron (nlj) S (*30(d,p)*°0)  (Shell Model)
0.0 5/2+ 1d5/2 0.90-1.03 0.95
0.096 3/2+ 2s1/2 0.83-0.91 0.88
1.472 1/2+ 2s1/2 0.70-0.80 0.75
2.371 9/2+ 1d5/2 0.03 0.04
2.778 3/2+ 1d3/2 0.08 0.10
3.158 5/2- 1f7/2 0.60 0.65
3.945 7/2— 1f7/2 0.72 0.78

Note: The range in experimental values reflects uncertainties and variations from different
studies and analyses. Theoretical values are representative of typical shell-model calculations.

Theoretical Framework: The Nuclear Shell Model

Shell-model calculations are fundamental to the theoretical prediction of spectroscopic factors.
The process involves defining a model space and an effective interaction.

Logical Workflow for Shell-Model Calculation:

o Define the Core: An inert core is chosen, which is typically a doubly magic nucleus. For 1°0,
this is 180. The core is assumed to be inactive.

o Define the Valence Space: The orbitals available to the valence nucleons (outside the core)
are defined. For 1°0, with 3 valence neutrons, the typical sd-shell model space includes the
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1d5/2, 2s1/2, and 1d3/2 orbitals.

+ Choose an Effective Interaction: A residual interaction that describes how the valence
nucleons interact with each other is selected. Examples include the Universal SD-shell
(USD) interactions.

o Construct and Diagonalize the Hamiltonian: The Hamiltonian matrix is constructed within the
chosen basis of the valence space. Diagonalizing this matrix yields the energy eigenvalues
(excited state energies) and eigenvectors (wave functions) for the nucleus.

» Calculate Spectroscopic Factors: The calculated wave functions for the initial nucleus (e.g.,
180) and the final nucleus (e.g., 1°0) are used to compute the spectroscopic factor for a
given single-particle transfer. This involves calculating the overlap integral between the
many-body wave functions.

Shell-Model Calculation Workflow
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Logical workflow for a nuclear shell-model calculation.

Conclusion

The spectroscopic factors of °0 provide a clear window into its nuclear structure. The strong
agreement between experimental values derived from transfer reactions like 120O(d,p)*°O and
theoretical predictions from the shell model validates our understanding of nuclear structure in
this region of the nuclear chart. States with large spectroscopic factors, such as the ground
state (5/2%) and the first excited state (3/2%), are confirmed to be excellent examples of single-
particle states. Conversely, states with small spectroscopic factors indicate more complex
configurations, highlighting the importance of nucleon-nucleon correlations. These data are
crucial for refining the effective interactions used in nuclear models, which are essential for
predicting the properties of more exotic, undiscovered nuclei.

» To cite this document: BenchChem. [Spectroscopic Factors of Oxygen-19: An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255936/docs#spectroscopic-factors-of-oxygen-19-
an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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